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optimizing Boc-Asp-Ofm coupling efficiency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

Boc-Asp-Ofm Technical Data

The table below summarizes the fundamental chemical and physical properties of Boc-Asp-Ofm to help you

identify and handle the material correctly.

Property Details
CAS Number 117014-32-1 (primary); 129046-87-3 (also cited) [1] [2] [3]
IUPAC Name (2S)-4-(9H-fluoren-9-ylmethoxy)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-

oxobutanoic acid [1] [4]

Molecular C23H25NOs [1] [5] [4]
Formula

Molecular 411.45 g/mol [4] [2] [3]
Weight

Appearance Off-white to white powder [5]
Melting Point 138-142 °C [2]

Storage 2-8 °C, away from light [5] [2]
Condition
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Handling & Storage Guidelines

Proper handling and storage are critical for maintaining the reagent's stability and performance. The

following diagram outlines the key procedures based on manufacturer recommendations:

Boc-Asp-Ofm Handling

:

Upon Receipt
Inspect container and powder appearance

'

Long-Term Storage
Store at 2-8°C in a sealed container
Protect from light

:

Before Use
Allow vial to reach room temperature
in a desiccator to prevent moisture condensation

:

Weighing
Use dry, clean utensils
Perform in a well-ventilated area (fume hood)

'

Reseal container
immediately and return to cold storage

Click to download full resolution via product page

Frequently Asked Questions
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e What is the typical purity of commercially available Boc-Asp-Ofm? Commercial suppliers
typically offer Boc-Asp-Ofm with a minimum purity of 98%, as verified by HNMR and HPLC [5].
One supplier lists a product with 99% purity analyzed by TLC [2].

e What safety precautions should I take when handling Boc-Asp-Ofm? The compound has a
warning GHS signal word. Its hazard statements include H302 (Harmful if swallowed), H315
(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation) [2]. Always refer to the Safety Data Sheet (SDS) for the specific batch you receive and

wear appropriate personal protective equipment.

A Note on Coupling Efficiency & Synthesis Workflow

The search results confirm that Boc-Asp-Ofm is a protected amino acid derivative used in peptide synthesis
[4] [3] [6]. While specific data on coupling efficiency was not available, the provided synthetic routes

indicate yields ranging from 81% to 88% for the synthesis of Boc-Asp-Ofm itself [1].

For troubleshooting coupling reactions, the general principle is to ensure the integrity of your starting
materials. Since Boc-Asp-Ofm is an ester, it is susceptible to hydrolysis. Always ensure your compound is

dry and free of acidic impurities before use in a coupling reaction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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